Cas no 321983-19-1 (1-[(tert-butoxy)carbonyl]-3-phenylpiperidine-2-carboxylic acid)
1-[(tert-butoxy)carbonyl]-3-phenylpiperidine-2-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 1-(tert-Butoxycarbonyl)-3-phenylpiperidine-2-carboxylic acid
- 1,2-Piperidinedicarboxylicacid, 3-phenyl-, 1-(1,1-dimethylethyl) ester
- 1-[(2-methylpropan-2-yl)oxycarbonyl]-3-phenylpiperidine-2-carboxylic acid
- 3-PHENYL-PIPERIDINE-1,2-DICARBOXYLIC ACID 1-TERT-BUTYL ESTER,
- N-BOC-3-PHENYL-PIPECOLIC ACID
- 3-Phenyl-piperidine-1,2-dicarboxylic acid 1-tert-butyl ester
- 1-[(tert-butoxy)carbonyl]-3-phenylpiperidine-2-carboxylic acid
- 1-(TERT-BUTOXYCARBONYL)-3-PHENYLPIPERIDINE-2-CARBOXYLICACID
- 3-Phenylpiperidine-1,2-dicarboxylic acid 1-tert-butyl ester
- BB 0260338
- FT-0766492
- EN300-1273206
- 321983-19-1
- AKOS016344307
- SCHEMBL829709
- MFCD02179134
- RJSXGIUXOYNBAE-UHFFFAOYSA-N
- CS-0342466
- 1-(tert-Butoxycarbonyl)-3-phenyl-2-piperidinecarboxylic acid
- D84318
- A875672
- DTXSID30662857
- Z972847210
- AB11028
- DB-068605
-
- MDL: MFCD02179134
- Inchi: 1S/C17H23NO4/c1-17(2,3)22-16(21)18-11-7-10-13(14(18)15(19)20)12-8-5-4-6-9-12/h4-6,8-9,13-14H,7,10-11H2,1-3H3,(H,19,20)
- InChI Key: RJSXGIUXOYNBAE-UHFFFAOYSA-N
- SMILES: O(C(C)(C)C)C(N1CCCC(C2C=CC=CC=2)C1C(=O)O)=O
Computed Properties
- Exact Mass: 305.16300
- Monoisotopic Mass: 305.163
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 22
- Rotatable Bond Count: 5
- Complexity: 409
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 66.8A^2
- XLogP3: 3
Experimental Properties
- Density: 1.169
- Boiling Point: 454.872℃/760mmHg
- Flash Point: 228.899°C
- Refractive Index: 1.54
- PSA: 66.84000
- LogP: 3.19220
1-[(tert-butoxy)carbonyl]-3-phenylpiperidine-2-carboxylic acid Customs Data
- HS CODE:2933399090
- Customs Data:
China Customs Code:
2933399090Overview:
2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
1-[(tert-butoxy)carbonyl]-3-phenylpiperidine-2-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A129005606-250mg |
1-(tert-Butoxycarbonyl)-3-phenylpiperidine-2-carboxylic acid |
321983-19-1 | 95% | 250mg |
$217.80 | 2023-09-02 | |
| Alichem | A129005606-1g |
1-(tert-Butoxycarbonyl)-3-phenylpiperidine-2-carboxylic acid |
321983-19-1 | 95% | 1g |
$409.02 | 2023-09-02 | |
| TRC | B816948-10mg |
1-(tert-Butoxycarbonyl)-3-phenylpiperidine-2-carboxylic Acid |
321983-19-1 | 10mg |
$ 50.00 | 2022-06-06 | ||
| TRC | B816948-50mg |
1-(tert-Butoxycarbonyl)-3-phenylpiperidine-2-carboxylic Acid |
321983-19-1 | 50mg |
$ 115.00 | 2022-06-06 | ||
| TRC | B816948-100mg |
1-(tert-Butoxycarbonyl)-3-phenylpiperidine-2-carboxylic Acid |
321983-19-1 | 100mg |
$ 160.00 | 2022-06-06 | ||
| JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd. | 60R0200-1g |
3-Phenyl-piperidine-1,2-dicarboxylic acid 1-tert-butyl ester |
321983-19-1 | 97% | 1g |
4223.25CNY | 2021-05-07 | |
| JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd. | 60R0200-5g |
3-Phenyl-piperidine-1,2-dicarboxylic acid 1-tert-butyl ester |
321983-19-1 | 97% | 5g |
14840.74CNY | 2021-05-07 | |
| JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd. | 60R0200-500mg |
3-Phenyl-piperidine-1,2-dicarboxylic acid 1-tert-butyl ester |
321983-19-1 | 97% | 500mg |
2535.65CNY | 2021-05-07 | |
| JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd. | 60R0200-250mg |
3-Phenyl-piperidine-1,2-dicarboxylic acid 1-tert-butyl ester |
321983-19-1 | 97% | 250mg |
1687.6CNY | 2021-05-07 | |
| JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd. | 60R0200-100mg |
3-Phenyl-piperidine-1,2-dicarboxylic acid 1-tert-butyl ester |
321983-19-1 | 97% | 100mg |
1263.58CNY | 2021-05-07 |
1-[(tert-butoxy)carbonyl]-3-phenylpiperidine-2-carboxylic acid Related Literature
-
Xingjie Wu,Linzhu Zhou,Yue Su,Chang-Ming Dong J. Mater. Chem. B, 2016,4, 2142-2152
-
Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
-
Yi-Bin Ruan,Alexis Depauw,Isabelle Leray Org. Biomol. Chem., 2014,12, 4335-4341
-
Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
Additional information on 1-[(tert-butoxy)carbonyl]-3-phenylpiperidine-2-carboxylic acid
Research Brief on 1-[(tert-butoxy)carbonyl]-3-phenylpiperidine-2-carboxylic acid (CAS: 321983-19-1)
1-[(tert-butoxy)carbonyl]-3-phenylpiperidine-2-carboxylic acid (CAS: 321983-19-1) is a key intermediate in the synthesis of various bioactive compounds, particularly in the field of medicinal chemistry. Recent studies have highlighted its significance in the development of novel pharmaceuticals, including protease inhibitors and central nervous system (CNS) targeting agents. This research brief consolidates the latest findings related to this compound, focusing on its synthetic applications, pharmacological potential, and recent advancements in its utilization.
The compound's structural features, including the tert-butoxycarbonyl (Boc) protecting group and the phenylpiperidine scaffold, make it a versatile building block for drug discovery. Recent literature emphasizes its role in the synthesis of peptidomimetics and small-molecule inhibitors, particularly those targeting enzymes like HIV-1 protease and renin. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy as a precursor in the development of renin inhibitors with improved pharmacokinetic profiles.
In terms of synthetic methodology, recent advancements have focused on optimizing the yield and purity of 1-[(tert-butoxy)carbonyl]-3-phenylpiperidine-2-carboxylic acid. A 2024 publication in Organic Process Research & Development reported a novel catalytic asymmetric synthesis route, achieving enantiomeric excess (ee) values exceeding 99%. This breakthrough has significant implications for the scalable production of chiral pharmaceuticals derived from this intermediate.
Pharmacological studies have revealed promising applications of derivatives of this compound in neuropharmacology. Research published in ACS Chemical Neuroscience (2023) identified structural analogs as potent modulators of sigma-1 receptors, suggesting potential applications in neurodegenerative diseases. The compound's ability to cross the blood-brain barrier, attributed to its lipophilic piperidine moiety, makes it particularly valuable for CNS drug development.
Recent patent filings (2023-2024) indicate growing commercial interest in 1-[(tert-butoxy)carbonyl]-3-phenylpiperidine-2-carboxylic acid, with several pharmaceutical companies incorporating it into their drug discovery pipelines. Analytical characterization techniques, including high-resolution mass spectrometry (HRMS) and X-ray crystallography, have been employed to establish comprehensive quality control parameters for this intermediate, as detailed in a recent Analytical Chemistry publication.
In conclusion, 1-[(tert-butoxy)carbonyl]-3-phenylpiperidine-2-carboxylic acid (CAS: 321983-19-1) continues to be a molecule of significant interest in pharmaceutical research. Its dual role as a synthetic intermediate and potential pharmacophore underscores its importance in medicinal chemistry. Future research directions may focus on expanding its applications in targeted drug delivery systems and exploring its utility in the development of next-generation protease inhibitors.
321983-19-1 (1-[(tert-butoxy)carbonyl]-3-phenylpiperidine-2-carboxylic acid) Related Products
- 37553-65-4(Boc-N-Me-Phe-OH)
- 145432-51-5((2R,3R)-N-BOC-2-Amino-3-phenyl-butyric Acid)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)